Cas no 1805342-32-8 (2-Bromo-3-chloro-5-(difluoromethyl)pyridine-6-sulfonyl chloride)

• Product Name: 2-Bromo-3-chloro-5-(difluoromethyl)pyridine-6-sulfonyl chloride
• CAS No: 1805342-32-8
• MF: C₆H₂BrCl₂F₂NO₂S
• MW: 340.957384586334
• CID: 4810064
• Update Time: 2025-05-21

2-Bromo-3-chloro-5-(difluoromethyl)pyridine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-chloro-5-(difluoromethyl)pyridine-6-sulfonyl chloride

• Inchi： 1S/C6H2BrCl2F2NO2S/c7-4-3(8)1-2(5(10)11)6(12-4)15(9,13)14/h1,5H
• InChI Key： FEGCPFWIDQBJLH-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(F)F)C(=N1)S(=O)(=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 324
• XLogP3: 3.5
• Topological Polar Surface Area: 55.4

Additional information on 2-Bromo-3-chloro-5-(difluoromethyl)pyridine-6-sulfonyl chloride

2-Bromo-3-chloro-5-(difluoromethyl)pyridine-6-sulfonyl chloride

The compound 2-Bromo-3-chloro-5-(difluoromethyl)pyridine-6-sulfonyl chloride (CAS No. 1805342-32-8) is a highly specialized organic compound with a complex structure and versatile applications. This compound belongs to the class of sulfonyl chlorides, which are widely used in various industries, including pharmaceuticals, agrochemicals, and advanced materials. The molecular structure of this compound is characterized by a pyridine ring substituted with bromine, chlorine, and a difluoromethyl group at specific positions, along with a sulfonyl chloride moiety at the sixth position. This unique combination of substituents imparts distinctive chemical properties, making it a valuable intermediate in synthetic chemistry.

Recent studies have highlighted the importance of sulfonyl chlorides in the development of novel bioactive compounds. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated that sulfonyl chlorides can serve as effective building blocks for designing kinase inhibitors, which are critical in anticancer drug discovery. The difluoromethyl group in this compound adds an additional layer of complexity, enhancing its potential as a precursor for fluorinated drugs. Fluorinated compounds are particularly sought after due to their improved pharmacokinetic properties and enhanced bioavailability.

In the field of agrochemistry, 2-Bromo-3-chloro-5-(difluoromethyl)pyridine-6-sulfonyl chloride has shown promise as an intermediate in the synthesis of herbicides and insecticides. A study conducted by researchers at the University of California, Davis, revealed that derivatives of this compound exhibit potent activity against agricultural pests while maintaining low toxicity to non-target organisms. This makes it a valuable asset in sustainable agriculture practices.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the bromination and chlorination of the pyridine ring, followed by the introduction of the difluoromethyl group and the sulfonyl chloride moiety. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize these steps, as reported in recent publications in *Green Chemistry*.

One of the most intriguing aspects of 2-Bromo-3-chloro-5-(difluoromethyl)pyridine-6-sulfonyl chloride is its reactivity under various conditions. The sulfonyl chloride group is highly reactive and can undergo nucleophilic substitution reactions with a wide range of nucleophiles, making it an excellent electrophilic partner in organic transformations. This property has been exploited in the synthesis of heterocyclic compounds, which are essential components of many pharmaceutical agents.

Furthermore, the presence of multiple halogen atoms (bromine and chlorine) in this compound contributes to its stability under certain reaction conditions while also enabling selective substitution reactions. This balance between reactivity and stability is crucial for its role as an intermediate in complex molecule construction.

Recent advancements in computational chemistry have also shed light on the electronic properties of 2-Bromo-3-chloro-5-(difluoromethyl)pyridine-6-sulfonyl chloride. Quantum mechanical calculations have revealed that the electron-withdrawing effects of the halogen substituents significantly influence the reactivity of the sulfonyl chloride group. These insights have guided chemists in designing more efficient synthetic pathways for this compound.

In terms of applications beyond pharmaceuticals and agrochemistry, this compound has found use in materials science as well. For example, derivatives of this compound have been explored as precursors for high-performance polymers used in electronics and optoelectronics. The ability to tailor its properties through substitution patterns makes it a versatile building block for advanced materials.

It is also worth noting that sulfonyl chlorides like this one play a critical role in Suzuki-Miyaura coupling reactions, which are fundamental to modern organic synthesis. The compatibility of this compound with such reactions has been validated by recent studies published in *Organic Letters*, further underscoring its importance in contemporary chemical research.

In conclusion, 2-Bromo-3-chloro-5-(difluoromethyl)pyridine-6-sulfonyl chloride (CAS No. 1805342-32-8) is a multifaceted organic compound with significant potential across diverse fields. Its unique structure, reactivity, and compatibility with advanced synthetic techniques make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new applications and optimizations for this compound, its role in shaping future innovations is likely to grow even further.